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Compound of Interest

Compound Name: 2,3,6-Trifluorobenzaldehyde

Cat. No.: B035312 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3,6-Trifluorobenzaldehyde. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data Summary
2,3,6-Trifluorobenzaldehyde is a chemical that requires careful handling due to its hazardous

properties. It is classified as a combustible liquid that can cause significant skin and eye

irritation, and may also lead to respiratory irritation.[1][2]

Key Hazards:

Combustibility: Combustible liquid[1][3]

Skin Irritation: Causes skin irritation.[1][2][4]

Eye Irritation: Causes serious eye irritation.[1][2][4]

Respiratory Irritation: May cause respiratory irritation.[1][2][4]

The following table summarizes the key safety information for 2,3,6-Trifluorobenzaldehyde.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
Irritant Warning

H315: Causes skin

irritation[1][2]

Eye Irritation

(Category 2)
Irritant Warning

H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity – single

exposure (Category 3)

Irritant Warning

H335: May cause

respiratory irritation[1]

[2]

Flammable liquids

(Category 4)
Not Applicable Warning

H227: Combustible

liquid[1][3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when working with

2,3,6-Trifluorobenzaldehyde to prevent exposure. The minimum required PPE is detailed

below.
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PPE Category Item Specifications and Use

Eye and Face Protection Chemical safety goggles

Must be worn at all times when

handling the chemical.[1] In

cases of a higher risk of

splashing, a face shield should

be used in conjunction with

goggles.

Hand Protection Chemical-resistant gloves

Wear suitable gloves to

prevent skin contact.[5] Nitrile

or neoprene gloves are

generally recommended for

handling aromatic aldehydes.

Always check the glove

manufacturer's chemical

resistance guide for specific

compatibility.

Body Protection Laboratory coat

A fully buttoned lab coat is

required to protect against

accidental spills. For larger

quantities or tasks with a

higher risk of exposure, a

chemical-resistant apron or

coveralls should be

considered.[6]

Respiratory Protection Respirator

To be used if ventilation is

inadequate or when there is a

risk of inhaling vapors or

aerosols.[3] A respirator with

an appropriate filter for organic

vapors is recommended.[7]

Operational Plan: Step-by-Step Handling
Procedures
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A strict operational plan is essential for the safe handling of 2,3,6-Trifluorobenzaldehyde.

1. Preparation:

Ensure that a safety data sheet (SDS) for 2,3,6-Trifluorobenzaldehyde is readily

accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Verify that an eyewash station and safety shower are in close proximity and are operational.

[8]

Assemble all necessary equipment and reagents before commencing work.

Don the required personal protective equipment as outlined in the table above.[2]

2. During Use:

Handle the chemical with care to avoid contact with skin, eyes, and clothing.[9][10]

Avoid breathing in any fumes, mists, or vapors.[1]

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the designated handling area.[11]

Be aware of the location of the nearest fire extinguisher.

3. After Handling:

Thoroughly wash hands and any exposed skin with soap and water upon completion of the

task.[1][2]

Decontaminate the work area and any equipment used.

Properly label and store any remaining 2,3,6-Trifluorobenzaldehyde in a cool, dry, and well-

ventilated area, away from incompatible materials.[2][10]

Remove and properly dispose of contaminated gloves and other disposable PPE.
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Disposal Plan
Chemical waste must be managed in accordance with institutional, local, and national

regulations.

1. Waste Collection:

Collect all 2,3,6-Trifluorobenzaldehyde waste, including contaminated materials, in a

designated and properly labeled waste container.

The waste container must be made of a compatible material and kept securely closed, only

to be opened when adding waste.[6]

2. Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be secure and away from general laboratory traffic.

3. Disposal Procedure:

Dispose of the chemical waste through your institution's hazardous waste management

program.[2]

Do not dispose of 2,3,6-Trifluorobenzaldehyde down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,3,6-
Trifluorobenzaldehyde, from initial preparation to final disposal.

Preparation Handling Post-Handling Disposal

Review SDS Don PPE Prepare Workstation Use in Fume Hood Avoid Contact Keep Container Closed Decontaminate Area Wash Hands Store Chemical Collect Waste Store Waste Securely Dispose via EHS

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2,3,6-Trifluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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